Cas no 891113-73-8 (2-(4-chlorophenyl)-N-(3-{1,2,4triazolo4,3-bpyridazin-6-yl}phenyl)acetamide)

• Product Name: 2-(4-chlorophenyl)-N-(3-{1,2,4triazolo4,3-bpyridazin-6-yl}phenyl)acetamide
• CAS No: 891113-73-8
• MF: C₁₉H₁₄ClN₅O
• MW: 363.800362110138
• CID: 6205640
• PubChem ID: 7532170
• Update Time: 2025-11-06

2-(4-chlorophenyl)-N-(3-{1,2,4triazolo4,3-bpyridazin-6-yl}phenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-chlorophenyl)-N-(3-{1,2,4triazolo4,3-bpyridazin-6-yl}phenyl)acetamide
• 2-(4-chlorophenyl)-N-[3-([1,2,4]triazolo[4,3-b]pyridazin-6-yl)phenyl]acetamide
• SR-01000913332
• 2-(4-chlorophenyl)-N-(3-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}phenyl)acetamide
• AKOS024654371
• SR-01000913332-1
• AB00678630-01
• N-(3-([1,2,4]triazolo[4,3-b]pyridazin-6-yl)phenyl)-2-(4-chlorophenyl)acetamide
• F2508-0031
• 891113-73-8

• Inchi： 1S/C19H14ClN5O/c20-15-6-4-13(5-7-15)10-19(26)22-16-3-1-2-14(11-16)17-8-9-18-23-21-12-25(18)24-17/h1-9,11-12H,10H2,(H,22,26)
• InChI Key： KBZGZNKIBBOCQP-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CC(NC1=CC=CC(=C1)C1C=CC2=NN=CN2N=1)=O

Computed Properties

• Exact Mass: 363.0886878g/mol
• Monoisotopic Mass: 363.0886878g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 485
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 72.2Ų

Additional information on 2-(4-chlorophenyl)-N-(3-{1,2,4triazolo4,3-bpyridazin-6-yl}phenyl)acetamide

Comprehensive Overview of 2-(4-chlorophenyl)-N-(3-{1,2,4triazolo4,3-bpyridazin-6-yl}phenyl)acetamide (CAS No. 891113-73-8)

The compound 2-(4-chlorophenyl)-N-(3-{1,2,4triazolo4,3-bpyridazin-6-yl}phenyl)acetamide (CAS No. 891113-73-8) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the 1,2,4-triazolo[4,3-b]pyridazine core and 4-chlorophenyl moiety, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor or G-protein-coupled receptor (GPCR) modulator, aligning with current trends in targeted drug discovery.

In recent years, the demand for heterocyclic compounds like 2-(4-chlorophenyl)-N-(3-{1,2,4triazolo4,3-bpyridazin-6-yl}phenyl)acetamide has surged due to their versatility in medicinal chemistry. The triazolopyridazine scaffold, in particular, is known for its bioisosteric properties, often serving as a purine mimic in drug design. This compound’s acetamide linker further enhances its ability to interact with biological targets, making it relevant to studies on inflammatory diseases and metabolic disorders—topics frequently searched in academic and industrial databases.

Synthetic routes to 891113-73-8 typically involve multi-step organic reactions, including Pd-catalyzed cross-coupling and cyclocondensation techniques. These methods are optimized for yield and purity, addressing the growing need for high-quality intermediates in drug development pipelines. The compound’s chlorophenyl group contributes to its lipophilicity, a critical parameter in ADME (Absorption, Distribution, Metabolism, Excretion) profiling—a hot topic in preclinical research forums.

From an analytical perspective, 2-(4-chlorophenyl)-N-(3-{1,2,4triazolo4,3-bpyridazin-6-yl}phenyl)acetamide is characterized using advanced techniques such as HPLC-MS and NMR spectroscopy. These methods ensure compliance with stringent quality control standards, a recurring concern among manufacturers and researchers. The compound’s stability under various pH conditions is also a subject of investigation, tying into broader discussions about formulation optimization in the pharmaceutical industry.

Beyond therapeutics, this compound’s agrochemical potential is being explored, particularly in crop protection applications. Its structural motifs resemble those of known pesticide synergists, sparking interest in sustainable agriculture—a trending topic in green chemistry circles. However, rigorous ecotoxicological studies are necessary to evaluate its environmental impact, a priority for regulatory agencies worldwide.

In summary, 891113-73-8 represents a multifaceted chemical entity with applications spanning drug discovery, material science, and agrochemical innovation. Its combination of a triazolopyridazine ring and chlorophenylacetamide side chain offers a rich platform for further derivatization, meeting the demands of modern structure-activity relationship (SAR) studies. As research progresses, this compound may emerge as a key player in addressing unmet medical and agricultural challenges.